(E)-N-[[2-(Difluoromethoxy)-4-propoxyphenyl]methyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[[2-(difluoromethoxy)-4-propoxyphenyl]methyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C17H24F2N2O3/c1-4-10-23-14-8-7-13(15(11-14)24-17(18)19)12-20-16(22)6-5-9-21(2)3/h5-8,11,17H,4,9-10,12H2,1-3H3,(H,20,22)/b6-5+
• InChI Key: GBOMBNFVKQMHSO-AATRIKPKSA-N
• Canonical SMILES: CCCOC1=CC(=C(C=C1)CNC(=O)C=CCN(C)C)OC(F)F
• Isomeric SMILES: CCCOC1=CC(=C(C=C1)CNC(=O)/C=C/CN(C)C)OC(F)F
• Molecular Formula: C17H24F2N2O3
• Molecular Weight: 342.4 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The compound’s class (e.g., amide, ester, alkene) is also identified based on its functional groups.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These can provide information about the compound’s molecular geometry, the types of atoms involved, their arrangements, and the bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It can include looking at how the compound reacts with different reagents, the products formed, and the conditions needed for the reactions.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties like acidity, basicity, and reactivity with other compounds are also analyzed.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves studying the compound’s toxicity, flammability, and environmental impact. Material Safety Data Sheets (MSDS) are often referred to for this information.

Future Directions

Future directions could involve exploring new synthesis methods, finding new reactions that the compound can undergo, or discovering new applications for the compound in areas like medicine or materials science.